Cas no 620-47-3 (1-Benzyl-3-methylbenzene)
1-Benzyl-3-methylbenzene (CAS 620-47-1) is an aromatic hydrocarbon derivative characterized by a benzyl group attached to the 1-position and a methyl group at the 3-position of a benzene ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the production of specialty chemicals, pharmaceuticals, and agrochemicals. Its stable aromatic structure and functional groups enable selective modifications, making it valuable for constructing complex molecular frameworks. The compound exhibits moderate reactivity under controlled conditions, allowing for precise transformations. It is typically supplied as a high-purity liquid or solid, ensuring consistency in research and industrial applications. Proper handling and storage are recommended due to its flammability and potential sensitivity to oxidation.
1-Benzyl-3-methylbenzene structure
Product Name:1-Benzyl-3-methylbenzene
CAS No:620-47-3
MF:C14H14
MW:182.260963916779
MDL:MFCD09970508
CID:506430
PubChem ID:136427
Update Time:2025-06-07
1-Benzyl-3-methylbenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-methyl-3-(phenylmethyl)-
- 1-benzyl-3-methylbenzene
- 3-benyl toluol
- 3-Benzyltoluene
- 3-Methyldiphenylmethane
- Diphenylmethane, 3-methyl
- 1-methyl-3-(phenylmethyl)benzene
- 620-47-3
- DTXSID90211042
- m-benzyltoluene
- Benzene, 1-methyl-3-(phenylmethyl)-
- AKOS024264099
- UPP2OQ6ON5
- UNII-UPP2OQ6ON5
- CS-0454269
- Methane, phenyl-m-tolyl-
- MFCD09970508
- 1-methyl-3-(phenylmethyl)-benzene
- Q27291191
- G66343
- AS-3167
- 1-Benzyl-3-methylbenzene #
- DB-315138
- 1-Benzyl-3-methylbenzene
-
- MDL： MFCD09970508
- Inchi： 1S/C14H14/c1-12-6-5-9-14(10-12)11-13-7-3-2-4-8-13/h2-10H,11H2,1H3
- InChI Key： KSYQGOYOIKQFNA-UHFFFAOYSA-N
- SMILES： C(C1C=CC=CC=1)C1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 182.10962
- Monoisotopic Mass: 182.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.9876 (estimate)
- Melting Point: -27.8°C
- Boiling Point: 279.24°C
- Flash Point: 120.1°C
- Refractive Index: 1.5689
- PSA: 0
1-Benzyl-3-methylbenzene Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Benzyl-3-methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B535493-50mg |
1-Benzyl-3-methylbenzene |
620-47-3 | 50mg |
45.00 | 2021-08-16 | ||
| TRC | B535493-100mg |
1-Benzyl-3-methylbenzene |
620-47-3 | 100mg |
60.00 | 2021-08-16 | ||
| TRC | B535493-500mg |
1-Benzyl-3-methylbenzene |
620-47-3 | 500mg |
$ 287.00 | 2023-09-08 | ||
| Apollo Scientific | OR311219-250mg |
1-benzyl-3-methylbenzene |
620-47-3 | 95% | 250mg |
£94.00 | 2025-02-19 | |
| Apollo Scientific | OR311219-1g |
1-benzyl-3-methylbenzene |
620-47-3 | 95% | 1g |
£322.00 | 2025-02-19 | |
| abcr | AB497069-1 g |
1-Benzyl-3-methylbenzene; 98% |
620-47-3 | 1g |
€358.30 | 2023-06-15 | ||
| abcr | AB497069-5 g |
1-Benzyl-3-methylbenzene; 98% |
620-47-3 | 5g |
€973.90 | 2023-06-15 | ||
| TRC | B535493-250mg |
1-Benzyl-3-methylbenzene |
620-47-3 | 250mg |
$ 170.00 | 2023-09-08 | ||
| TRC | B535493-1g |
1-Benzyl-3-methylbenzene |
620-47-3 | 1g |
$ 518.00 | 2023-09-08 | ||
| AK Scientific | AMTGC117-250mg |
1-Benzyl-3-methylbenzene |
620-47-3 | 98% (GC) | 250mg |
$79 | 2025-02-18 |
1-Benzyl-3-methylbenzene Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:620-47-3)1-Benzyl-3-methylbenzene
Order Number:A1168375
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:11
Price ($):754.0/223.0
Email:sales@amadischem.com
1-Benzyl-3-methylbenzene Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:620-47-3)1-Benzyl-3-methylbenzene
Purity:99%/99%
Quantity:5g/1g
Price ($):754.0/223.0